Cas no 944257-56-1 (2,6-Bis(tributylstannyl)dithieno[3,2-b:2',3'-d]thiophene)

2,6-Bis(tributylstannyl)dithieno[3,2-b:2',3'-d]thiophene structure
944257-56-1 structure
Product Name:2,6-Bis(tributylstannyl)dithieno[3,2-b:2',3'-d]thiophene
CAS No:944257-56-1
MF:C32H56S3Sn2
MW:774.402044296265
CID:4669155
Update Time:2024-10-25

2,6-Bis(tributylstannyl)dithieno[3,2-b:2',3'-d]thiophene Chemical and Physical Properties

Names and Identifiers

    • 1,1′-Dithieno[3,2-b:2′,3′-d]thiophene-2,6-diylbis[1,1,1-tributylstannane] (ACI)
    • 2,6-Bis(tributylstannyl)dithieno[3,2-b:2',3'-d]thiophene
    • Inchi: 1S/C8H2S3.6C4H9.2Sn/c1-3-9-7-5(1)11-6-2-4-10-8(6)7;6*1-3-4-2;;/h1-2H;6*1,3-4H2,2H3;;
    • InChI Key: UIALUCPZFIWMFE-UHFFFAOYSA-N
    • SMILES: S1C2=C(SC([Sn](CCCC)(CCCC)CCCC)=C2)C2=C1C=C([Sn](CCCC)(CCCC)CCCC)S2

Experimental Properties

  • Solubility: Insuluble (1.2E-8 g/L) (25 ºC),

2,6-Bis(tributylstannyl)dithieno[3,2-b:2',3'-d]thiophene Pricemore >>

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2,6-Bis(tributylstannyl)dithieno[3,2-b:2',3'-d]thiophene Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ;  -78 °C; 2 h, -78 °C
1.2 1 h, -78 °C; -78 °C → rt; 6 h, rt
1.3 Reagents: Sodium chloride Solvents: Water
Reference
Dithieno[3,2-b:2',3'-d]thiophene-benzodi(benzothiadiazole) containing copolymer, and its preparation method and application
, China, , ,

Production Method 2

Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ,  Hexane ;  2 h, -78 °C
1.2 1 h, -78 °C; -78 °C → rt; 6 h, rt
1.3 Reagents: Sodium chloride Solvents: Water
Reference
Dithienothiophene-silolodi(benzothiadiazole) copolymer and preparation and application thereof
, China, , ,

Production Method 3

Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ;  -78 °C; 1 h, -78 °C
1.2 10 min, -78 °C; -78 °C → rt; 3 h, rt
Reference
A High-Mobility Electron-Transport Polymer with Broad Absorption and Its Use in Field-Effect Transistors and All-Polymer Solar Cells
Zhan, Xiaowei; Tan, Zhan'ao; Domercq, Benoit; An, Zesheng; Zhang, Xuan; et al, Journal of the American Chemical Society, 2007, 129(23), 7246-7247

Production Method 4

Reaction Conditions
1.1 Solvents: Tetrahydrofuran ,  Hexane ;  -78 °C; 1 h, -78 °C
1.2 Reagents: Trimethyltin chloride Solvents: Tetrahydrofuran ;  -78 °C; 10 min, -78 °C; -78 °C → rt; 12 h, rt
1.3 Solvents: Water ;  rt
Reference
Intramolecular locked dithioalkylbithiophene-based semiconductors for high-performance organic field-effect transistors
Vegiraju, Sureshraju; Chang, Bo-Chin; Priyanka, Pragya; Huang, Deng-Yi; Wu, Kuan-Yi; et al, Advanced Materials (Weinheim, 2017, 29(35),

Production Method 5

Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ;  -78 °C
1.2 -
Reference
Biaxially Extended Thiophene-Fused Thiophene Conjugated Copolymers for High Performance Field Effect Transistors
Lin, Chih-Jung; Lee, Wen-Ya; Lu, Chien; Lin, Hsiang-Wei; Chen, Wen-Chang, Macromolecules (Washington, 2011, 44(24), 9565-9573

2,6-Bis(tributylstannyl)dithieno[3,2-b:2',3'-d]thiophene Raw materials

2,6-Bis(tributylstannyl)dithieno[3,2-b:2',3'-d]thiophene Preparation Products

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